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Compound of Interest

Compound Name:
Benzyldimethyltetradecylammoniu

m-d7 Chloride

CAS No.: 1219178-72-9

Cat. No.: B602759

Get Quote

Benzyldimethyltetradecylammonium-d7 Chloride is the deuterium-labeled form of

Benzyldimethyltetradecylammonium chloride (also known as Myristalkonium chloride), a

quaternary ammonium compound (QAC).[1] While the parent compound is widely utilized as a

cationic surfactant, emulsifier, and potent antimicrobial agent in disinfectants, personal care

products, and industrial applications, the deuterated analog serves a more specialized and

critical role in analytical chemistry.[2][3][4][5] The incorporation of seven deuterium atoms onto

the benzyl group creates a stable, heavier version of the molecule that is chemically identical to

the parent compound in terms of reactivity and chromatographic behavior but is easily

distinguishable by mass spectrometry.[6][7]

This key difference makes Benzyldimethyltetradecylammonium-d7 Chloride an ideal

internal standard for highly accurate and precise quantification of its non-labeled counterpart in

complex matrices such as biological fluids, environmental samples, and pharmaceutical

formulations.[1][8] In quantitative mass spectrometry, an internal standard is essential to correct

for variations in sample preparation, injection volume, and instrument response, thereby

ensuring the reliability and reproducibility of the analytical data.[9] This guide provides a

comprehensive overview of the properties, synthesis, and, most importantly, the application of
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Benzyldimethyltetradecylammonium-d7 Chloride as an internal standard in modern

analytical workflows.

Physicochemical Properties and Identification
The fundamental characteristics of an analytical standard are critical for its correct application.

Benzyldimethyltetradecylammonium-d7 Chloride is a white to off-white solid at room

temperature.[1] The key distinction from its unlabeled analogue is its increased molecular

weight due to the seven deuterium atoms.

Diagram 1: Chemical Structure of Benzyldimethyltetradecylammonium-d7 Chloride
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Caption: Quaternary ammonium cation with deuterated benzyl group.

Table 1: Comparative Physicochemical Properties
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Property
Benzyldimethyltetradecyla
mmonium-d7 Chloride

Benzyldimethyltetradecyla
mmonium Chloride
(Unlabeled)

CAS Number 1219178-72-9[6] 139-08-2[3]

Molecular Formula C₂₃H₃₅D₇ClN[6] C₂₃H₄₂ClN[3]

Molecular Weight 375.08 g/mol [6] 368.05 g/mol [4]

Accurate Mass 374.345[6] 367.3005780[10]

Appearance White to off-white solid[1] White crystalline powder[4]

Purity (Typical) >95% (HPLC)[7] ≥ 99% (Assay)[4]

Isotopic Purity 99%[11] N/A

Primary Use
Internal standard for

quantitative analysis[1]

Surfactant, biocide, phase

transfer catalyst[10][12]

Synthesis and Isotopic Labeling
The synthesis of Benzyldimethyltetradecylammonium chloride is typically achieved through the

quaternization of a tertiary amine.[13] This process involves the reaction of

tetradecyldimethylamine with benzyl chloride.[10]

For the deuterated analog, the synthetic route is analogous but utilizes a deuterated starting

material. The most direct approach involves the same quaternization reaction but substitutes

standard benzyl chloride with benzyl-d7 chloride. This ensures the stable incorporation of

seven deuterium atoms onto the aromatic ring and methylene bridge of the benzyl moiety.

Recent advancements have focused on improving efficiency. Microwave-assisted synthesis, for

example, has been shown to reduce reaction times from hours to mere minutes while

increasing yield and reducing the use of organic solvents, aligning with green chemistry

principles.[13][14]

Mechanism of Action (Parent Compound)
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To understand the context in which Benzyldimethyltetradecylammonium-d7 Chloride is

used as a standard, it is crucial to understand the activity of the parent compound. As a cationic

surfactant, its primary mechanism of biocidal action involves the disruption of microbial cell

membranes.[5][15]

Adsorption and Binding: The positively charged quaternary ammonium headgroup

electrostatically binds to the negatively charged components of the microbial cell wall.[13]

Membrane Disruption: The long, hydrophobic tetradecyl chain penetrates the lipid bilayer of

the cell membrane, disrupting its integrity.[5][15]

Leakage of Cellular Contents: This disruption leads to increased permeability, causing

essential cellular components to leak out, ultimately resulting in cell death.[15]

This potent antimicrobial activity is why its presence and concentration are often subject to

regulatory monitoring, necessitating the use of a reliable analytical standard for accurate

measurement.[16]

Application in Quantitative Analysis: LC-MS/MS
The premier application of Benzyldimethyltetradecylammonium-d7 Chloride is as an

internal standard for quantification by Liquid Chromatography-Tandem Mass Spectrometry (LC-

MS/MS).[1][8] This technique offers high sensitivity and selectivity, making it ideal for detecting

trace amounts of contaminants in complex samples.

The rationale for using a stable isotope-labeled (SIL) internal standard is rooted in its ability to

mimic the analyte throughout the entire analytical process. It co-elutes chromatographically

with the analyte and experiences similar ionization efficiency (or suppression) in the mass

spectrometer's source. Because the SIL standard is added at a known concentration at the

beginning of sample preparation, any loss of the target analyte during extraction or variability in

instrument response can be precisely corrected by calculating the ratio of the analyte's signal

to the internal standard's signal.

Diagram 2: Analytical Workflow for QAC Quantification
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1. Sample Collection
(e.g., Serum, Urine, Water)

2. Spiking with Internal Standard
(Benzyldimethyltetradecylammonium-d7 Chloride)

3. Sample Preparation
(e.g., Solid-Phase Extraction - SPE)

4. LC Separation
(Reversed-Phase C18 Column)

5. MS/MS Detection
(ESI+, Multiple Reaction Monitoring)

6. Quantification
(Ratio of Analyte to Internal Standard)

Click to download full resolution via product page

Caption: Workflow for quantification using a stable isotope-labeled standard.

Experimental Protocol: Quantification in Human Serum
This protocol provides a detailed methodology for the determination of

Benzyldimethyltetradecylammonium chloride in human serum using

Benzyldimethyltetradecylammonium-d7 Chloride as an internal standard. The method is

adapted from established procedures for QAC analysis.[8]

A. Reagents and Materials

Benzyldimethyltetradecylammonium chloride (Analyte)
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Benzyldimethyltetradecylammonium-d7 Chloride (Internal Standard, IS)

Methanol, Acetonitrile (LC-MS Grade)

Formic Acid

Ultrapure Water

Human Serum (Blank)

Weak Cation-Exchange Solid-Phase Extraction (SPE) Cartridges

B. Preparation of Standards and Solutions

Primary Stock Solutions (1 mg/mL): Accurately weigh and dissolve the analyte and IS in

methanol to create individual stock solutions.

Working Standard Solution: Prepare a mixture of the analyte at various concentrations for

the calibration curve.

Internal Standard Spiking Solution (e.g., 100 ng/mL): Dilute the IS primary stock with

methanol/water (50:50) to a suitable working concentration.

C. Sample Preparation (Solid-Phase Extraction)

Rationale: SPE is employed to remove matrix interferences (proteins, salts) from the serum

and to concentrate the analyte, thereby increasing sensitivity. A weak cation-exchange

mechanism is effective for retaining the positively charged QACs.[8]

Sample Pre-treatment: To 0.5 mL of serum, add 10 µL of the IS Spiking Solution. Vortex to

mix.

SPE Cartridge Conditioning: Condition a weak cation-exchange SPE cartridge by passing 2

mL of methanol followed by 2 mL of ultrapure water.

Loading: Load the pre-treated serum sample onto the SPE cartridge.
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Washing: Wash the cartridge with 2 mL of water, followed by 2 mL of methanol to remove

interfering substances.

Elution: Elute the analyte and IS from the cartridge with 2 mL of 5% formic acid in methanol.

Dry-down and Reconstitution: Evaporate the eluate to dryness under a gentle stream of

nitrogen. Reconstitute the residue in 100 µL of the mobile phase starting condition (e.g., 80%

Water, 20% Acetonitrile with 0.1% Formic Acid).

D. LC-MS/MS Instrumentation and Conditions

Rationale: A reversed-phase C18 column is used to separate the QACs based on the

hydrophobicity of their long alkyl chains.[8] Electrospray ionization in positive mode (ESI+) is

ideal for these permanently charged cationic compounds. Multiple Reaction Monitoring

(MRM) provides high selectivity and sensitivity by monitoring specific precursor-to-product

ion transitions.

Table 2: Example LC-MS/MS Parameters

Parameter Setting

LC Column
C18 Reversed-Phase (e.g., 2.1 x 100 mm, 1.8

µm)

Mobile Phase A 0.1% Formic Acid in Water

Mobile Phase B 0.1% Formic Acid in Acetonitrile

Gradient
Start at 20% B, ramp to 95% B over 8 min, hold

2 min

Flow Rate 0.3 mL/min

Ionization Source Electrospray Ionization (ESI), Positive Mode

MRM Transition (Analyte) m/z 332 → m/z 91 (Example for C14-BAC)[8]

MRM Transition (IS) m/z 339 → m/z 98 (Example for C14-BAC-d7)[8]

E. Data Analysis and Quantification
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Generate a calibration curve by plotting the peak area ratio (Analyte Area / IS Area) against

the concentration of the analyte for the prepared standards.

Calculate the peak area ratio for the unknown samples.

Determine the concentration of Benzyldimethyltetradecylammonium chloride in the samples

by interpolating their peak area ratios from the linear regression of the calibration curve.

Conclusion and Future Perspectives
Benzyldimethyltetradecylammonium-d7 Chloride is an indispensable tool for researchers

and analytical scientists. Its role as a stable isotope-labeled internal standard enables the

robust, accurate, and reliable quantification of its parent compound, a widely used but

potentially hazardous biocide.[17][18] As regulatory scrutiny over the presence of quaternary

ammonium compounds in the environment, consumer products, and food supply increases, the

demand for validated analytical methods and high-purity standards like this one will continue to

grow. Future research will likely focus on developing multi-residue methods capable of

quantifying a wide range of QACs and their metabolites simultaneously, where the use of

specific deuterated standards for each analyte class remains the gold standard for achieving

analytical certainty.[8]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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